Cas no 2171746-80-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2171746-80-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6120997
• PubChem ID: 165560658
• Update Time: 2025-10-29

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobicyclo3.1.0hexane-1-carboxylic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]bicyclo[3.1.0]hexane-1-carboxylic acid
• 2171746-80-6
• EN300-1473589

• Inchi： 1S/C28H28N2O5/c1-2-3-12-24(25(31)29-18-13-17-14-28(17,15-18)26(32)33)30-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GMGGVIFSJWAQKP-UHFFFAOYSA-N
• SMILES： OC(C12CC(CC1C2)NC(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobicyclo3.1.0hexane-1-carboxylic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobicyclo3.1.0hexane-1-carboxylic acid and CAS No. 2171746-80-6

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobicyclo3.1.0hexane-1-carboxylic acid, identified by the chemical compound identifier CAS No. 2171746-80-6, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate bicyclic structure, which is further functionalized by an amino group and a carboxylic acid moiety. The presence of a fluoren-9-yl methoxycarbonyl substituent adds an additional layer of complexity, suggesting potential interactions with biological targets that are sensitive to such structural features.

The bicyclic framework of this compound, specifically the bicyclo3.1.0hexane scaffold, is known for its rigid conformational properties, which can be exploited to enhance binding affinity and selectivity in drug design. This structural motif has been extensively studied in the development of bioactive molecules due to its ability to mimic natural product scaffolds that exhibit high biological activity. The incorporation of a hex-4ynamido group introduces a polar and potentially charged region, which can interact with various biological receptors or enzymes through hydrogen bonding and ionic interactions.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The structural features of CAS No. 2171746-80-6 align well with current trends in drug discovery, particularly in the pursuit of molecules that can modulate protein-protein interactions or enzyme activity. The fluoren-9-yl methoxycarbonyl moiety, in particular, has been shown to enhance the metabolic stability and pharmacokinetic properties of drug candidates, making it a valuable component in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of a rigid bicyclic core with functionalized side chains allows for diverse chemical modifications, enabling researchers to fine-tune the properties of the molecule for specific biological targets. This flexibility is crucial in modern drug design, where the optimization of multiple parameters—such as solubility, bioavailability, and binding affinity—is often required to achieve therapeutic efficacy.

Recent studies have highlighted the importance of bicyclo3.1.0hexane derivatives in medicinal chemistry due to their unique structural properties and biological activities. For instance, compounds with similar scaffolds have been investigated for their potential roles in modulating kinases and other enzymes involved in cancer signaling pathways. The presence of an amino group and a carboxylic acid moiety in CAS No. 2171746-80-6 suggests that it may exhibit similar biological activities or serve as a precursor for molecules targeting these pathways.

The fluoren-9-yl methoxycarbonyl substituent is particularly noteworthy for its ability to enhance the solubility and stability of drug candidates when incorporated into molecular frameworks. This feature has been leveraged in the development of peptide mimetics and other biologically active peptides, where poor solubility can be a significant barrier to therapeutic success. By integrating this moiety into the structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobicyclo3.1.0hexane-1-carboxylic acid, researchers may have created a molecule with improved pharmacokinetic properties compared to structurally simpler analogs.

The carboxylic acid group at the terminus of the molecule provides another point of functionalization, allowing for further derivatization through esterification or amidation reactions. These modifications can be tailored to enhance specific biological activities or improve physicochemical properties such as lipophilicity or metabolic stability. Such versatility makes this compound a promising candidate for further exploration in drug discovery programs.

In conclusion, CAS No. 2171746-80-6, represented by 3-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)hex4ynamidobicyclo3110hexane1carboxylic acid, is a structurally complex and multifunctional molecule with significant potential in pharmaceutical research. Its unique combination of structural features—such as the rigid bicyclic core, functionalized side chains, and bioisosteric moieties—makes it an attractive candidate for further investigation into its biological activities and therapeutic applications.